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Compound of Interest

Compound Name:
2-Hydroxy-5-methoxy-3-

nitrobenzaldehyde

Cat. No.: B183026 Get Quote

An In-Depth Technical Guide to the Safety and Handling of 2-Hydroxy-5-methoxy-3-
nitrobenzaldehyde

This technical guide provides comprehensive safety and handling information for 2-Hydroxy-5-
methoxy-3-nitrobenzaldehyde, intended for researchers, scientists, and professionals in drug

development and other scientific fields. The information is compiled from various safety data

sheets and chemical databases.

Chemical Identification and Properties
2-Hydroxy-5-methoxy-3-nitrobenzaldehyde is a substituted aromatic aldehyde. Its chemical

structure and properties are summarized below.

Table 1: Physical and Chemical Properties of 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde
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Property Value Source(s)

Molecular Formula C₈H₇NO₅ [1][2][3][4][5][6]

Molecular Weight 197.14 g/mol [1][2][3][4][6]

CAS Number 34549-69-4, 17028-61-4 [1][2][3][4][5]

Appearance
Cream to yellow or brown or

grey to grey/green powder
[3][7]

Melting Point
127-134 °C, 137.0-143.0°C,

141-143 °C
[3][4][7]

Solubility Slightly soluble in water. [4][8]

Synonyms

5-Methoxy-3-

nitrosalicylaldehyde, 2-

hydroxy-3-nitro-5-

methoxybenzaldehyde

[1]

Hazard Identification and Classification
The hazard classification of 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde can vary slightly

between suppliers. It is crucial to consult the specific safety data sheet (SDS) for the product in

use. The compound is generally considered hazardous.

Table 2: GHS Hazard Classification for 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde
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Hazard
Class

Category
GHS
Pictogram

Signal
Word

Hazard
Statement

Source(s)

Acute

Toxicity, Oral
3 or 4

Skull and

crossbones

or

Exclamation

mark

Danger or

Warning

H301: Toxic if

swallowed or

H302:

Harmful if

swallowed

[1][3][9]

Skin

Sensitization
1

Exclamation

mark
Warning

H317: May

cause an

allergic skin

reaction

[1][3]

Skin

Corrosion/Irrit

ation

2
Exclamation

mark
Warning

H315:

Causes skin

irritation

[2][9][10]

Serious Eye

Damage/Eye

Irritation

2
Exclamation

mark
Warning

H319:

Causes

serious eye

irritation

[2][9][10]

Specific

Target Organ

Toxicity

(Single

Exposure)

3
Exclamation

mark
Warning

H335: May

cause

respiratory

irritation

[2][10]

Safe Handling and Storage Workflow
Proper handling and storage procedures are essential to minimize the risks associated with 2-
Hydroxy-5-methoxy-3-nitrobenzaldehyde. The following workflow diagram outlines the key

steps for safe management of this chemical in a laboratory setting.
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Receiving and Storage

Handling and Use

Emergency Procedures

Waste Disposal

Receive Shipment

Inspect Container

Log in Inventory

Store in a well-ventilated, cool, dry place.
Keep container tightly closed and locked up.

Conduct Risk Assessment
- Review SDS

- Identify Hazards

Wear Appropriate PPE
- Chemical-resistant gloves

- Safety glasses/goggles
- Lab coat

- Dust mask (N95)

Use only in a well-ventilated area
or a chemical fume hood.

Avoid creating and inhaling dust.

Wash hands thoroughly after handling.
Do not eat, drink, or smoke in the work area.

Collect waste in a labeled,
closed container.

Accidental Release/Spill

Evacuate and Ventilate

Contain spill without creating dust.
Use personal protective equipment.

Collect with a shovel and place in a
suitable container for disposal.

Dispose of contents/container to an
approved waste disposal plant.

Personal Exposure

Follow First Aid Procedures
- Inhalation: Fresh air

- Skin: Wash with soap and water
- Eyes: Rinse with water for several minutes

- Ingestion: Rinse mouth, call a poison center

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde.
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Experimental Protocols
Detailed experimental protocols for the toxicological data presented in safety data sheets are

not publicly available. The hazard classifications are typically based on data from studies

conducted under standardized guidelines, such as those from the Organisation for Economic

Co-operation and Development (OECD), as well as on data from similar compounds and

computational models.

Personal Protective Equipment (PPE)
To ensure the safety of personnel, appropriate personal protective equipment must be worn

when handling 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde.[11]

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[9]

Skin Protection:

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).[9] Gloves should be

inspected before use and disposed of properly after handling the chemical.[9]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[12]

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved N95 (or

equivalent) particulate respirator should be used. Work should be conducted in a well-

ventilated area or under a chemical fume hood.[5][12]

First-Aid Measures
In case of exposure to 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde, the following first-aid

measures should be taken immediately[9][13]:

Inhalation: Move the person to fresh air.[9][13] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[9]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[9][13]

Remove contaminated clothing. If skin irritation or a rash occurs, get medical

advice/attention.[13]
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Eye Contact: Rinse cautiously with water for several minutes.[9][13] Remove contact lenses,

if present and easy to do. Continue rinsing.[9][13] If eye irritation persists, get medical

advice/attention.[13]

Ingestion: Rinse mouth with water.[9][13] Do NOT induce vomiting. Call a poison center or

doctor/physician immediately if you feel unwell.[9][13]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9][13]

Specific Hazards from the Chemical: In a fire, hazardous decomposition products such as

carbon oxides and nitrogen oxides may be formed.[13]

Protective Equipment for Firefighters: Firefighters should wear self-contained breathing

apparatus and full protective gear.[13]

Accidental Release Measures
Personal Precautions: Use personal protective equipment to avoid contact with the skin and

eyes and to prevent inhalation of dust.[9] Ensure adequate ventilation.[9]

Environmental Precautions: Prevent the chemical from entering drains.[9]

Methods for Cleaning Up: Sweep up the spilled material, avoiding dust generation, and place

it in a suitable, closed container for disposal.[9][13]

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated place.[5][9] Keep the container tightly closed

and stored in a locked area.[5]

Disposal: Dispose of the chemical and its container in accordance with local, regional, and

national regulations.[13] The material should be sent to an approved waste disposal plant.

[13]
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This guide is intended to provide a summary of the available safety and handling information

for 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde. It is not a substitute for a thorough review of

the manufacturer's safety data sheet and a comprehensive risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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